Cas no 1804388-25-7 (3-Fluoro-4-hydroxypyridine-5-acetic acid)

• Product Name: 3-Fluoro-4-hydroxypyridine-5-acetic acid
• CAS No: 1804388-25-7
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905290
• Update Time: 2025-05-23

3-Fluoro-4-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-hydroxypyridine-5-acetic acid

• Inchi： 1S/C7H6FNO3/c8-5-3-9-2-4(7(5)12)1-6(10)11/h2-3H,1H2,(H,9,12)(H,10,11)
• InChI Key： RBSUOUDHSWOVAC-UHFFFAOYSA-N
• SMILES： FC1=CNC=C(C1=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4

Additional information on 3-Fluoro-4-hydroxypyridine-5-acetic acid

Introduction to 3-Fluoro-4-hydroxypyridine-5-acetic acid (CAS No. 1804388-25-7)

3-Fluoro-4-hydroxypyridine-5-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1804388-25-7, is a significant compound in the realm of pharmaceutical chemistry and drug development. This heterocyclic organic compound features a pyridine core with functional groups that make it a valuable intermediate in synthesizing various bioactive molecules. The presence of a fluoro substituent and hydroxyl group on the pyridine ring imparts unique electronic and steric properties, enhancing its utility in medicinal chemistry.

The structure of 3-Fluoro-4-hydroxypyridine-5-acetic acid consists of a pyridine ring substituted at the 3-position with a fluorine atom and at the 4-position with a hydroxyl group. The 5-position is terminated with an acetic acid moiety, which contributes to its solubility and reactivity in aqueous environments. This specific arrangement of functional groups makes it a versatile building block for designing molecules with targeted biological activities.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom, being electronegative, can modulate the electronic properties of the molecule, influencing its interactions with enzymes and receptors. This feature has been leveraged in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

3-Fluoro-4-hydroxypyridine-5-acetic acid has found applications in the synthesis of kinase inhibitors, which are critical in treating cancers by inhibiting aberrant signaling pathways. For instance, researchers have utilized this compound as a precursor in developing small-molecule inhibitors targeting tyrosine kinases. The fluoro group enhances the potency and selectivity of these inhibitors, reducing off-target effects and improving patient outcomes.

Moreover, the hydroxyl group on the pyridine ring allows for further derivatization, enabling the creation of diverse analogs with tailored pharmacological properties. This flexibility has been exploited in designing molecules with anti-inflammatory and antiviral activities. Recent studies have highlighted the potential of fluoropyridines as scaffolds for next-generation antiviral drugs, particularly against RNA viruses such as influenza and COVID-19.

The acetic acid moiety at the 5-position of 3-Fluoro-4-hydroxypyridine-5-acetic acid facilitates its incorporation into more complex structures through amide or ester bond formation. This property has been utilized in peptidomimetics and protein-protein interaction inhibitors, where such linkers are essential for maintaining molecular integrity and bioavailability. The compound’s ability to serve as a versatile intermediate underscores its importance in synthetic organic chemistry.

In academic research, 3-Fluoro-4-hydroxypyridine-5-acetic acid has been employed in studies exploring fluorine’s role in medicinal chemistry. Researchers have investigated how fluorination affects pharmacokinetic parameters, such as bioavailability and half-life, providing insights into optimizing drug delivery systems. These studies contribute to the broader understanding of structure-activity relationships (SAR) in drug design.

The pharmaceutical industry has also recognized the potential of this compound in developing treatments for neurological disorders. Fluoropyridines have shown promise in modulating neurotransmitter systems, making them candidates for drugs targeting conditions like Alzheimer’s disease and Parkinson’s disease. Preclinical trials have demonstrated that derivatives of 3-Fluoro-4-hydroxypyridine-5-acetic acid exhibit neuroprotective effects by interacting with specific receptors and enzymes involved in neurodegeneration.

Synthetic methodologies for producing 3-Fluoro-4-hydroxypyridine-5-acetic acid have been refined to ensure high yield and purity, meeting the demands of industrial-scale manufacturing. Advances in catalytic processes and green chemistry principles have enabled more sustainable production methods, reducing waste and energy consumption. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The compound’s role extends beyond drug development into agrochemicals, where fluorinated pyridines are used as intermediates in synthesizing herbicides and pesticides. Their stability under environmental conditions enhances their efficacy, contributing to higher crop yields while minimizing environmental impact.

In conclusion, 3-Fluoro-4-hydroxypyridine-5-acetic acid (CAS No. 1804388-25-7) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and academic research. Its unique structural features make it a valuable tool for designing molecules with improved biological activity and pharmacokinetic properties. As research continues to uncover new therapeutic possibilities, this compound is poised to remain a cornerstone of medicinal chemistry innovation.